N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-nitrobenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-nitrobenzamide
• InChI: InChI=1S/C23H24N4O4/c28-23(18-8-10-20(11-9-18)27(29)30)24-17-21(22-7-4-16-31-22)26-14-12-25(13-15-26)19-5-2-1-3-6-19/h1-11,16,21H,12-15,17H2,(H,24,28)
• InChI Key: OJOURMPLCKGEAO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CO4
• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol

Description

N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-nitrobenzamide, also known as FPhC1, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. FPhC1 has been found to exhibit promising properties in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Biological Activity

N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-nitrobenzamide and related compounds have been investigated for various biological activities. The synthesis of similar compounds, like those involving furan-2-yl and 4-nitrobenzamide moieties, has shown promising results in antibacterial, antiurease, and antioxidant activities. For instance, the synthesis of 1,2,4-triazole derivatives has been explored, revealing effective antiurease and antioxidant properties (Sokmen et al., 2014). Similar research on 2-((1-furan-2-yl)ethylidene)hydrazono derivatives has demonstrated significant antimicrobial and antifungal activities, with certain compounds showing potency comparable to standard drugs (Turan-Zitoun et al., 2018).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of related compounds, including the use of furan-2-yl and 4-nitrobenzamide, have been extensively studied. For example, a two-step sequence for synthesizing 2,5-disubstituted furans from functionalized nitroalkanes has been developed, which is applicable to the total synthesis of pharmaceutical targets like YC-1 (Palmieri et al., 2010). Furthermore, the study of 3-nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides has provided insights into the synthesis, characterization, and antimicrobial activities of novel compounds (Devi et al., 2010).

Nanoparticle Synthesis

The synthesis of nanoparticles from related complexes has also been explored. The nickel(II) complex of N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide, for example, has been synthesized, characterized, and used as a precursor for depositing nickel sulfide nanocrystals, showcasing the potential for material science applications (Saeed et al., 2013).

Energetic Materials

Research into highly energetic materials has also involved compounds with structural similarities to N-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]-4-nitrobenzamide. The synthesis and characterization of 3,4-di(nitramino)furazan and its derivatives have demonstrated potential in the development of powerful explosives (Tang et al., 2015).

Medicinal Chemistry

In medicinal chemistry, the design and synthesis of Nitrofurantoin® analogues, incorporating furan and pyrazole scaffolds, have been evaluated for their antibacterial properties against various bacteria, indicating the significance of furan-2-yl components in drug development (Hassan et al., 2020).